Cas no 19910-30-6 (Butanoic acid,2,3,3-trimethyl-, methyl ester)

• Product Name: Butanoic acid,2,3,3-trimethyl-, methyl ester
• CAS No: 19910-30-6
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 160837
• PubChem ID: 140630
• Update Time: 2025-04-19

Butanoic acid,2,3,3-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,3,3-trimethyl-, methyl ester
• methyl 2,3,3-trimethylbutanoate
• 2,3,3-Trimethylbutanoic acid methyl ester
• Butanoic acid, 2,3,3-trimethyl-, methyl ester
• SCHEMBL7434659
• 19910-30-6
• Methyl 2,3,3-trimethylbutyrate
• HLKQGJVFPKYPQN-UHFFFAOYSA-N
• 2,3,3-trimethyl-butyric acid methyl ester
• DTXSID20941789

• Inchi： 1S/C8H16O2/c1-6(7(9)10-5)8(2,3)4/h6H,1-5H3
• InChI Key： HLKQGJVFPKYPQN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.876
• Boiling Point: 132.1°C at 760 mmHg
• Flash Point: 33.2°C
• Refractive Index: 1.41
• PSA: 26.3